![molecular formula C21H26N2O B4761716 N-(2-ethyl-6-methylphenyl)-4-(1-piperidinyl)benzamide](/img/structure/B4761716.png)
N-(2-ethyl-6-methylphenyl)-4-(1-piperidinyl)benzamide
Overview
Description
N-(2-ethyl-6-methylphenyl)-4-(1-piperidinyl)benzamide, also known as EMDB-1, is a novel compound that has garnered attention in scientific research due to its potential therapeutic applications. EMDB-1 is a benzamide derivative that has been synthesized using various methods, and has been found to exhibit unique biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of N-(2-ethyl-6-methylphenyl)-4-(1-piperidinyl)benzamide is not fully understood, but it is believed to act on ion channels in the cell membrane. It has been shown to modulate the activity of voltage-gated potassium channels, which are important for the regulation of neuronal excitability. This compound has also been found to interact with G protein-coupled receptors, which are important targets for the development of drugs.
Biochemical and Physiological Effects:
This compound has been found to exhibit unique biochemical and physiological effects. It has been shown to modulate the activity of ion channels, which can lead to changes in neuronal excitability. This compound has also been found to inhibit the growth of cancer cells, which can lead to the development of new anticancer drugs.
Advantages and Limitations for Lab Experiments
N-(2-ethyl-6-methylphenyl)-4-(1-piperidinyl)benzamide has several advantages for lab experiments, including its low toxicity and high selectivity. It has also been found to have a high yield and high purity when synthesized using optimized methods. However, this compound has some limitations, including its limited solubility in water and its potential for off-target effects.
Future Directions
There are several future directions for the research of N-(2-ethyl-6-methylphenyl)-4-(1-piperidinyl)benzamide. One direction is the exploration of its potential therapeutic applications in neurological disorders, such as epilepsy and neuropathic pain. Another direction is the development of new anticancer drugs based on the structure of this compound. Additionally, the mechanism of action of this compound could be further elucidated to better understand its interactions with ion channels and G protein-coupled receptors.
Conclusion:
This compound is a novel compound that has garnered attention in scientific research due to its potential therapeutic applications. It has been synthesized using various methods and has been found to exhibit unique biochemical and physiological effects. This compound has potential applications in the fields of neuroscience, cancer research, and drug development. Further research is needed to fully understand the mechanism of action of this compound and to explore its potential therapeutic applications.
Scientific Research Applications
N-(2-ethyl-6-methylphenyl)-4-(1-piperidinyl)benzamide has been found to exhibit unique properties that make it a promising compound for scientific research. It has been shown to have potential applications in the fields of neuroscience, cancer research, and drug development. In neuroscience, this compound has been found to modulate the activity of ion channels, which are important targets for the treatment of neurological disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells, making it a potential candidate for the development of anticancer drugs. In drug development, this compound has been found to exhibit low toxicity and high selectivity, making it a promising compound for the development of new drugs.
properties
IUPAC Name |
N-(2-ethyl-6-methylphenyl)-4-piperidin-1-ylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O/c1-3-17-9-7-8-16(2)20(17)22-21(24)18-10-12-19(13-11-18)23-14-5-4-6-15-23/h7-13H,3-6,14-15H2,1-2H3,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZAOTTOXBQGROS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC(=C1NC(=O)C2=CC=C(C=C2)N3CCCCC3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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